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Compound of Interest

Compound Name: 2-Methoxyethyl methacrylate

Cat. No.: B1202943

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methoxyethyl methacrylate (2-MEMA). The information is presented to be a valuable
resource for professionals in research, development, and quality control. This document
includes tabulated quantitative data, detailed experimental protocols for property determination,
and workflow visualizations.

Core Physical and Chemical Properties

2-Methoxyethyl methacrylate is a monomer utilized in the synthesis of various polymers. Its
physical properties are crucial for understanding its behavior in polymerization reactions,
formulation processes, and for ensuring proper handling and storage.

Quantitative Data Summary

The following tables summarize the key physical properties of 2-Methoxyethyl methacrylate.

Table 1: General and Physical Properties
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Property Value Conditions
Molecular Formula C7H1203
Molecular Weight 144.17 g/mol [1112][31[4]
Appearance Colorlfess. to almost colorless (2104]
clear liquid
Density 0.993 g/mL at 25 °C[1][2][5]
0.99 g/cm?3 at 20 °C[4]
Boiling Point 65 °C at 12 mmHg[1][2][5]
175 °C [4]
Refractive Index 1.431 at 20 °C, n20/D[1][2][5]
Water Solubility 31.33 g/L at 20 °C[1][2][41[6]
Vapor Pressure 22.3 Pa at 20 °C[1][2][4]
Flash Point 150 °F (65.6 °C) [11[71[2]
66 °C
LogP 1.3 at 23.3 °C[1][2][4]
Table 2: Chemical Identifiers
Identifier Value
CAS Number 6976-93-8[1][7][2][3]
IUPAC Name 2-methoxyethyl 2-methylprop-2-enoate[3]
SMILES CC(=C)C(=0)OCCOC[1][3]
nchi INChI=1S/C7H1203/c1-6(2)7(8)10-5-4-9-3/h1,4-
5H2,2-3H3[1][3][5]
InChlKey YXYJIVFYWCLAXHO-UHFFFAOYSA-N[1][2][3]
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Experimental Protocols for Property Determination

The following sections detail the standard methodologies for measuring the key physical
properties of liquid monomers like 2-Methoxyethyl methacrylate.

Determination of Density using a Pychometer

Objective: To accurately measure the density of liquid 2-Methoxyethyl methacrylate.
Apparatus:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Thermometer

Syringe or pipette

Methodology:

Cleaning and Calibration: The pycnometer is thoroughly cleaned with a suitable solvent (e.g.,
acetone or ethanol) and dried completely. Its empty weight (mo) is recorded.

o Water Calibration: The pycnometer is filled with deionized water of a known temperature
(e.g., 25 °C) and placed in the constant temperature water bath to equilibrate. The water
level is adjusted to the mark on the capillary. The exterior is dried, and the pycnometer is
weighed (m1). The density of water (p_water) at this temperature is known.

o Sample Measurement: The pycnometer is emptied, dried, and filled with 2-Methoxyethyl
methacrylate. The same procedure of temperature equilibration and weighing is followed to
get the weight of the pycnometer with the sample (mz2).

» Calculation: The density of the sample (p_sample) is calculated using the formula: p_sample
= ((m2 - mo) / (m1 - mo)) * p_water
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Determination of Boiling Point by Distillation

Objective: To determine the boiling point of 2-Methoxyethyl methacrylate at a specific
pressure.

Apparatus:

« Distillation flask

o Condenser

e Receiving flask

e Thermometer

e Heating mantle

» Boiling chips

e Vacuum pump and manometer (for reduced pressure distillation)
Methodology:

e Setup: The distillation apparatus is assembled. The distillation flask is charged with 2-
Methoxyethyl methacrylate and a few boiling chips. The thermometer is positioned so that
the top of the bulb is level with the bottom of the side-arm of the distillation flask.

o Heating: The liquid is heated gently. As the liquid boils, the vapor rises and condenses in the
condenser, and the distillate is collected in the receiving flask.

o Temperature Reading: The temperature is recorded when it becomes constant, and there is
a steady drip of condensate from the condenser. This constant temperature is the boiling
point.

o Pressure Correction: For boiling points determined at reduced pressure, the reading is noted
along with the pressure from the manometer.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1202943?utm_src=pdf-body
https://www.benchchem.com/product/b1202943?utm_src=pdf-body
https://www.benchchem.com/product/b1202943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Determination of Refractive Index using an Abbe
Refractometer

Objective: To measure the refractive index of liquid 2-Methoxyethyl methacrylate.
Apparatus:

Abbe Refractometer

Constant temperature water bath connected to the refractometer

Light source (typically a sodium lamp for nD line)

Dropper or pipette

Methodology:

Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index (e.g., distilled water).[8]

o Sample Application: A few drops of 2-Methoxyethyl methacrylate are placed on the prism
of the refractometer.[8]

o Measurement: The prism is closed, and the light source is switched on. The user looks
through the eyepiece and adjusts the knob until the boundary line between the light and dark
fields is sharp and centered in the crosshairs.

o Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded, as the refractive index is temperature-dependent.

Determination of Viscosity using a Cannon-Fenske
Viscometer

Objective: To measure the kinematic viscosity of 2-Methoxyethyl methacrylate.
Apparatus:

e Cannon-Fenske viscometer

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1202943?utm_src=pdf-body
https://www.ijsr.in/upload/582173800Chapter_15.pdf
https://www.benchchem.com/product/b1202943?utm_src=pdf-body
https://www.ijsr.in/upload/582173800Chapter_15.pdf
https://www.benchchem.com/product/b1202943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Constant temperature water bath
o Stopwatch
» Pipette or syringe

Methodology:

e Viscometer Selection: A viscometer of the appropriate size is chosen so that the efflux time is

within the recommended range (typically 200 to 1000 seconds).
e Sample Loading: The viscometer is filled with the sample liquid up to the indicated mark.

o Temperature Equilibration: The viscometer is placed vertically in the constant temperature
bath for thermal equilibrium.[9]

e Measurement: The liquid is drawn up by suction above the upper timing mark. The suction is

released, and the time taken for the liquid meniscus to pass from the upper to the lower
timing mark is measured with a stopwatch.[9]

e Calculation: The kinematic viscosity (v) is calculated using the equation: v = C *t where C is
the calibration constant of the viscometer and t is the measured flow time. The dynamic
viscosity (n) can then be calculated by multiplying the kinematic viscosity by the density of
the liquid (n=v * p).

Visualizations of Relevant Workflows

The following diagrams illustrate key processes involving 2-Methoxyethyl methacrylate.

Reactants:

- Methyl Methacrylate
- Ethylene Glycol Methyl Ether

Transesterification Reaction
(Heating)

Separation & Purification
(Distillation)

Product:
2-Methoxyethyl Methacrylate

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://users.metu.edu.tr/chem355/assets/6-355%20Viscosity.pdf
https://users.metu.edu.tr/chem355/assets/6-355%20Viscosity.pdf
https://www.benchchem.com/product/b1202943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methoxyethyl methacrylate.

Monomers:
- 2-Methoxyethyl Methacrylate

Radical Initiator Solvent
(e.g., AIBN) (e.g., Toluene)

\@Lnerizaion Process
@n Reaction@

nitiation

Free-Radical Polymerization
(Heating under N2)
|

olymer Solution

- Styrene

Precipitation in
Non-solvent (e.g., Methanol)

Purified Copolymer:
P(2-MEMA-co-Styrene)

Click to download full resolution via product page

Caption: Experimental workflow for copolymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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